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An In-depth Technical Guide to N-Vinyl-2-pyrrolidone (NVP) Monomer: Properties and Purity

Analysis

Introduction
N-Vinyl-2-pyrrolidone (NVP) is an organic compound featuring a 5-membered lactam ring

attached to a vinyl group.[1] It is a versatile monomer widely utilized in the production of

polymers, particularly Polyvinylpyrrolidone (PVP).[1][2] Its unique properties, including high

polarity, water solubility, and film-forming capabilities, make it an essential component in

pharmaceuticals, personal care products, coatings, and adhesives.[2][3] For researchers,

scientists, and drug development professionals, a thorough understanding of NVP's properties

and the methods to verify its purity is critical for ensuring the quality, safety, and efficacy of the

final products.

This technical guide provides a comprehensive overview of the physicochemical properties of

N-Vinyl-2-pyrrolidone and details the primary analytical methods for its purity assessment.

Properties of N-Vinyl-2-pyrrolidone
NVP is a colorless to light yellowish liquid with a mild, characteristic odor.[4][5] Its molecular

structure, containing both a hydrophilic lactam ring and a reactive vinyl group, dictates its

chemical behavior and applications.[6]
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The key physical and chemical properties of NVP are summarized in the table below. These

characteristics are fundamental for its handling, storage, and application in various

formulations.

Property Value References

Chemical Formula C₆H₉NO [4][7][8]

Molecular Weight 111.14 g/mol [4][7][8][9]

Appearance Colorless to light yellow liquid [2][4][5][8]

Melting Point 13 - 14 °C (55 - 57 °F) [1][5][8][10]

Boiling Point
92 - 95 °C at 11-15 mmHg

(hPa)
[5][8][10][11]

Density ~1.04 g/cm³ at 20-25 °C [4][5][8][10]

Flash Point 95 °C (203 °F) [8][9][10][12]

Refractive Index (n₂₀/D) ~1.512 [1][5][8][12]

Vapor Pressure 0.12 hPa at 20 °C [8][10]

Autoignition Temperature ~240 °C [8]

Explosion Limits 1.4 - 10% (v/v) [8][10]

Solubility
NVP's polarity makes it miscible with water and a wide range of organic solvents, a critical

property for its use in diverse formulations.[2][7][13]
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Solvent Solubility References

Water Fully miscible / Soluble [8][11][13]

Ethanol Soluble [13]

Methanol Soluble [13]

Acetone Soluble [13]

Ether Soluble [6]

Aromatic Hydrocarbons Soluble [6]

Aliphatic Hydrocarbons Partially miscible [5][11]

Chemical Reactivity
NVP's chemical behavior is dominated by its vinyl group and lactam ring.

Polymerization: The monomer readily undergoes free-radical polymerization to form

Polyvinylpyrrolidone (PVP).[4][6] This reaction can be initiated by heat or chemical initiators.

[6] To prevent spontaneous polymerization during storage, commercial NVP is often

stabilized with an inhibitor like sodium hydroxide (NaOH) or N,N'-Di-sec-butyl-p-

phenylenediamine.[6][8]

Hydrolysis: In the presence of acidic conditions, NVP can hydrolyze to 2-pyrrolidone and

acetaldehyde.[6][11] Therefore, it is typically stored under slightly alkaline conditions to

maintain stability.[6]

Addition Reactions: Protic compounds such as alcohols, phenols, and thiols can add across

the vinyl double bond.[11]

Purity Analysis of NVP Monomer
Ensuring the purity of NVP is crucial, as impurities can affect polymerization kinetics, polymer

properties, and the safety of the final product. Common impurities include water, 2-pyrrolidone

(a hydrolysis product or precursor), and polymerization by-products.[4][7]
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Several analytical methods are employed to assess the purity of NVP and quantify its

impurities. The most common and effective techniques are Gas Chromatography (GC), High-

Performance Liquid Chromatography (HPLC), and Karl Fischer Titration.

Gas Chromatography (GC)
Gas chromatography is a robust method for determining the purity of volatile and semi-volatile

compounds like NVP. It is widely used to quantify the NVP assay and detect impurities such as

2-pyrrolidone.[14][15]

This protocol is a general guideline based on established methods for analyzing NVP and

related compounds.[14][15][16]

Sample Preparation:

Accurately weigh the NVP sample.

Dilute the sample in a suitable solvent, such as methanol, methylene chloride, or a mixture

thereof.[16] For quantitative analysis, an internal standard (e.g., gamma-butyrolactone)

can be added.[15]

Prepare a series of calibration standards of known NVP concentrations in the same

solvent.

Instrumentation and Conditions:

Instrument: Gas chromatograph equipped with a Flame Ionization Detector (FID) or a

Nitrogen-Phosphorus Detector (NPD) for enhanced sensitivity to nitrogen-containing

compounds.[16][17] A Mass Spectrometer (MS) can be used for definitive peak

identification.[14]

Column: A capillary column suitable for polar compounds, such as a DB-WAX or DB-624.

[14][16]

Carrier Gas: Nitrogen or Helium.[15]

Temperatures:
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Injector Temperature: Typically 250-280 °C.[15]

Detector Temperature: Typically 250-300 °C.

Oven Program: A temperature gradient is used to separate components. For example,

start at a lower temperature (e.g., 80 °C), hold for a few minutes, then ramp up to a

higher temperature (e.g., 220 °C).

Injection: Inject 1 µL of the prepared sample and standard solutions.[16]

Data Analysis:

Identify the NVP peak in the chromatogram based on its retention time compared to the

standard.

Identify impurity peaks (e.g., 2-pyrrolidone) in a similar manner.

Calculate the concentration of NVP and impurities by comparing the peak areas of the

sample to the calibration curve generated from the standards. The purity is often

expressed as a weight percentage (%).

Sample & Standard Preparation

GC Analysis Data Processing
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Workflow for NVP Purity Analysis by Gas Chromatography.

High-Performance Liquid Chromatography (HPLC)
HPLC is another powerful technique for NVP analysis, particularly for non-volatile impurities or

when NVP is part of a polymer matrix.[18] Reverse-phase HPLC is commonly used.[18]

This protocol provides a general methodology for NVP analysis by reverse-phase HPLC.[2][18]

Sample Preparation:

Accurately weigh the NVP sample and dissolve it in the mobile phase or a suitable solvent

like water or acetonitrile.

Filter the sample solution through a 0.45 µm syringe filter to remove particulates.

Prepare a series of calibration standards in a similar manner.

Instrumentation and Conditions:

Instrument: HPLC system with a UV detector (NVP has a UV absorbance).

Column: A reverse-phase column, such as a C18 or a specialized column like Newcrom

R1.[2]

Mobile Phase: A mixture of water and an organic solvent like acetonitrile or methanol.[18]

An acid, such as phosphoric acid or formic acid, may be added to improve peak shape.

Flow Rate: Typically 0.25 - 1.0 mL/min.[18]

Detection Wavelength: Set according to the UV absorbance maximum of NVP.

Column Temperature: Maintained at a constant temperature, for example, 40 °C, for

reproducibility.[18]

Data Analysis:

Identify and quantify the NVP peak by comparing its retention time and area with those of

the calibration standards.
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Calculate the purity based on the relative peak area or against the calibration curve.

Karl Fischer Titration
This method is the gold standard for determining water content in raw materials and is highly

specific to water.[19][20] Given that water can promote the hydrolysis of NVP, its quantification

is a critical quality control step.[6] Both volumetric and coulometric Karl Fischer methods can be

used, depending on the expected water content.[21][22]

This is a typical procedure for samples with water content above 0.1%.[21]

Instrument Setup:

Set up a volumetric Karl Fischer titrator.

Add a suitable solvent (e.g., anhydrous methanol) to the titration vessel.[20]

Titrate the solvent with the Karl Fischer reagent to a stable, dry endpoint to eliminate

residual moisture. This is the pre-titration or conditioning step.

Titer Determination:

Accurately add a known amount of a water standard (e.g., sodium tartrate dihydrate or a

commercial water standard) to the conditioned vessel.[20]

Titrate with the Karl Fischer reagent to the endpoint.

The water equivalence factor (titer) of the reagent (in mg H₂O/mL) is calculated.[20] This

step should be performed in triplicate for accuracy.

Sample Analysis:

Accurately weigh and inject a suitable amount of the NVP sample (e.g., ~5 g) directly into

the titration vessel using a syringe.[19]

Titrate the sample with the Karl Fischer reagent to the electrometric endpoint.[20]

Record the volume of titrant consumed.
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Calculation:

Calculate the water content (%) in the NVP sample using the following formula: Water

Content (%) = (Volume of Titrant (mL) × Titer (mg/mL) / Sample Weight (mg)) × 100

1. Instrument Preparation

2. Titer Determination

3. Sample Analysis

4. Calculation
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Workflow for Water Content Determination by Karl Fischer Titration.
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Key Chemical Reactions of NVP
The primary reactions involving NVP monomer are polymerization, which forms the basis of its

applications, and hydrolysis, which is a key degradation pathway.

Polymerization
Hydrolysis

N-Vinyl-2-pyrrolidone
(NVP)

Polyvinylpyrrolidone (PVP)

(C₆H₉NO)n

 + Initiator/Heat 

2-Pyrrolidone

 + H₂O / Acid (H⁺) 

Acetaldehyde

 + H₂O / Acid (H⁺) 

Click to download full resolution via product page

Key Chemical Reactions of N-Vinyl-2-pyrrolidone.

Safety and Handling
NVP is classified as a hazardous substance and requires careful handling.

Hazards: It is harmful if swallowed, inhaled, or absorbed through the skin.[9][23] It can cause

severe eye irritation and may cause respiratory irritation.[9][23] NVP is also suspected of

causing cancer.[10][23]

Handling: Use in a well-ventilated area and wear appropriate personal protective equipment

(PPE), including chemical splash goggles, protective gloves, and clothing.[9][24] Avoid

breathing vapors or mist.[9]

Storage: Store in a cool, dry, and well-ventilated area away from heat and sources of ignition.

[4] Keep containers tightly closed and protected from direct sunlight.[4] It should be stored

under slightly alkaline conditions to prevent hydrolysis and with a polymerization inhibitor.[6]

Conclusion
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N-Vinyl-2-pyrrolidone is a critical monomer whose utility is directly linked to its high purity. For

professionals in research and drug development, a comprehensive understanding of its

properties is essential for successful formulation and application. The analytical methods

detailed in this guide, including Gas Chromatography, HPLC, and Karl Fischer titration, provide

the necessary tools to accurately assess the purity and quality of NVP, ensuring consistency

and safety in its use. Adherence to proper safety and handling protocols is paramount when

working with this versatile yet hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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